Cas no 1185003-26-2 (1-(1-Benzyl-piperidin-4-yl)-piperazine hydrochloride)

1-(1-Benzyl-piperidin-4-yl)-piperazine hydrochloride is a piperazine derivative with a benzyl-substituted piperidine core, commonly utilized in pharmaceutical research and organic synthesis. Its structural features, including a tertiary amine and a secondary amine moiety, make it a versatile intermediate for the development of bioactive compounds, particularly in central nervous system (CNS) targeting agents. The hydrochloride salt form enhances stability and solubility, facilitating handling and formulation in laboratory settings. This compound is of interest in medicinal chemistry for its potential as a building block in the synthesis of receptor modulators or enzyme inhibitors. Its well-defined structure and purity ensure reproducibility in research applications.

1-(1-Benzyl-piperidin-4-yl)-piperazine hydrochloride structure

1185003-26-2 structure

Product Name:1-(1-Benzyl-piperidin-4-yl)-piperazine hydrochloride

CAS No:1185003-26-2

MF:C₁₆H₂₆ClN₃

MW:295.850742816925

CID:4561786

Update Time:2025-06-12

1-(1-Benzyl-piperidin-4-yl)-piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(1-Benzyl-piperidin-4-yl)-piperazine hydrochloride
- 1-(1-benzylpiperidin-4-yl)piperazine hydrochloride
- 1-(1-benzylpiperidin-4-yl)piperazine;hydrochloride
- 1-(1-Benzyl-piperidin-4-yl)-piperazinehydrochloride
- Inchi： 1S/C16H25N3.ClH/c1-2-4-15(5-3-1)14-18-10-6-16(7-11-18)19-12-8-17-9-13-19;/h1-5,16-17H,6-14H2;1H
- InChI Key： ABDANZZRTHCQNA-UHFFFAOYSA-N
- SMILES： Cl.N1(CCNCC1)C1CCN(CC2C=CC=CC=2)CC1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 249
Topological Polar Surface Area: 18.5

1-(1-Benzyl-piperidin-4-yl)-piperazine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM301169-1g	1-(1-benzylpiperidin-4-yl)piperazine hydrochloride	1185003-26-2	95%+	1g	$518	2022-09-30
Chemenu	CM301169-1g	1-(1-benzylpiperidin-4-yl)piperazine hydrochloride	1185003-26-2	95%	1g	$518	2021-08-18

1-(1-Benzyl-piperidin-4-yl)-piperazine hydrochloride Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on 1-(1-Benzyl-piperidin-4-yl)-piperazine hydrochloride

Comprehensive Overview of 1-(1-Benzyl-piperidin-4-yl)-piperazine hydrochloride (CAS No. 1185003-26-2)

1-(1-Benzyl-piperidin-4-yl)-piperazine hydrochloride, identified by its CAS number 1185003-26-2, is a chemically significant compound widely studied in pharmaceutical and biochemical research. This piperazine derivative is characterized by its unique molecular structure, featuring a benzyl-piperidinyl moiety linked to a piperazine ring, which contributes to its diverse applications in drug discovery and development. Researchers are increasingly interested in this compound due to its potential role in modulating neurotransmitter systems, particularly in the context of neurological disorders.

The compound's hydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory experiments and formulation studies. Recent trends in scientific literature highlight its relevance in the synthesis of novel therapeutic agents targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. Given the growing demand for precision medicine, 1-(1-Benzyl-piperidin-4-yl)-piperazine hydrochloride has garnered attention for its structural versatility, which allows for modifications to improve binding affinity and selectivity.

In the era of AI-driven drug discovery, computational chemists frequently explore 1185003-26-2 as a scaffold for virtual screening and molecular docking studies. Its structural features align with current research priorities, such as the development of central nervous system (CNS) therapeutics. Online searches for "piperazine derivatives in neurology" or "benzyl-piperidine applications" often lead to discussions about this compound, reflecting its prominence in academic and industrial research.

From a synthetic chemistry perspective, the preparation of 1-(1-Benzyl-piperidin-4-yl)-piperazine hydrochloride involves multi-step organic reactions, including reductive amination and N-alkylation. These methods are frequently optimized to achieve higher yields and purity, addressing common challenges in scale-up processes. The compound's physicochemical properties, such as melting point and partition coefficient, are critical parameters for researchers designing new analogs with improved pharmacokinetic profiles.

Environmental and safety considerations are also integral to discussions about CAS 1185003-26-2. While not classified as hazardous, proper handling protocols are emphasized in laboratory settings to ensure researcher safety. The compound's stability under various storage conditions is another frequently searched topic, as it impacts long-term usability in experimental workflows.

In summary, 1-(1-Benzyl-piperidin-4-yl)-piperazine hydrochloride represents a valuable tool for medicinal chemists and pharmacologists. Its intersection with trending research areas like neuropharmacology and computational chemistry ensures its continued relevance in scientific discourse. As innovation in drug development accelerates, this compound is poised to remain a subject of intensive study and application.